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Introduction
(+)-Dihydrorobinetin, a dihydroflavonol predominantly found in the heartwood of species such

as Robinia pseudoacacia (black locust), has garnered significant interest for its diverse

biological activities, including antioxidant and anti-inflammatory properties.[1][2] Recent studies

have also highlighted its potential as a therapeutic agent, for instance, as an inhibitor of the

RANKL protein, which is implicated in rheumatoid arthritis.[3] Accurate and precise

quantification of (+)-dihydrorobinetin in plant extracts is crucial for quality control,

standardization of herbal products, and pharmacokinetic studies in drug development. This

application note provides a detailed protocol for the quantification of (+)-dihydrorobinetin
using Ultra-High-Performance Liquid Chromatography with a Diode Array Detector (UHPLC-

DAD), a robust and widely used analytical technique.
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1.1. Standard Preparation:

A stock solution of (+)-dihydrorobinetin (purity ≥95%) is prepared by accurately weighing

the standard and dissolving it in methanol to a concentration of 1000 µg/mL.[4][5]

Working standard solutions are prepared by serial dilution of the stock solution with methanol

to obtain a series of concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL) for the calibration

curve.

All standard solutions should be stored at 4°C in the dark to prevent degradation.

1.2. Plant Material and Extraction:

The plant material, typically the heartwood of Robinia pseudoacacia, is air-dried and ground

into a fine powder.[1]

An optimized solid-liquid extraction is performed using a mixture of ethanol and water (50:50,

v/v) at room temperature for 4 hours with a wood powder to solvent mass ratio of 1:13.[1][6]

Alternatively, Soxhlet extraction with aqueous acetone for 4 hours can be employed for

optimal recovery of dihydrorobinetin.

The resulting extract is filtered and then dried, for example, by rotary evaporation.

1.3. Sample Solution Preparation:

An accurately weighed amount of the dried plant extract is redissolved in methanol to a

known concentration (e.g., 10 mg/mL).

The solution is then filtered through a 0.20 µm syringe filter prior to injection into the UHPLC

system to remove any particulate matter.[4][5]

UHPLC-DAD Method
The following UHPLC-DAD conditions are optimized for the separation and quantification of

(+)-dihydrorobinetin.

Table 1: UHPLC-DAD Instrumental Parameters
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Parameter Condition

UHPLC System Agilent 1290 Infinity II or equivalent

Column
Phenomenex Luna C18(2) HST (100 x 3.0 mm,

2.5 µm) or equivalent[6]

Mobile Phase A Water with 0.1% formic acid[6][7]

Mobile Phase B
Methanol/Acetonitrile (50:50, v/v) with 0.1%

formic acid[6]

Gradient Elution

A typical gradient would be: 0-10 min, 10-20%

B; 10-25 min, 20-100% B; followed by a re-

equilibration period.[7]

Flow Rate 0.8 mL/min[7]

Column Temperature 30°C[6][7]

Injection Volume 2 µL[7]

DAD Wavelength
Monitoring at 280 nm (λmax for

Dihydrorobinetin)[7]

Method Validation
A comprehensive validation of the analytical method should be performed to ensure its

accuracy, precision, and reliability, following ICH guidelines. The key validation parameters are

summarized below.

Table 2: Method Validation Parameters
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Parameter Description Acceptance Criteria

Linearity

A calibration curve is

constructed by plotting the

peak area against the

concentration of the standard

solutions.

Correlation coefficient (r²) >

0.999[8]

Limit of Detection (LOD)

The lowest concentration of

analyte that can be detected.

Determined at a signal-to-

noise ratio of 3.[9]

Value to be determined

experimentally.

Limit of Quantification (LOQ)

The lowest concentration of

analyte that can be quantified

with acceptable precision and

accuracy. Determined at a

signal-to-noise ratio of 10.[9]

Value to be determined

experimentally.

Precision (Intra-day & Inter-

day)

The closeness of agreement

between a series of

measurements obtained from

multiple sampling of the same

homogeneous sample under

the prescribed conditions.

Assessed by analyzing

replicate samples at different

concentration levels on the

same day (intra-day) and on

different days (inter-day).

Relative Standard Deviation

(RSD) < 2%[5]

Accuracy (Recovery)

The closeness of the test

results obtained by the method

to the true value. Determined

by spiking a blank matrix with

known concentrations of the

standard and calculating the

percentage recovery.

Recovery between 90% and

114%[8]
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Specificity

The ability to assess

unequivocally the analyte in

the presence of components

which may be expected to be

present. Confirmed by

comparing the retention time

and UV spectrum of the

analyte in the sample with that

of the standard.

No interfering peaks at the

retention time of the analyte.

Data Presentation
The quantitative results from the analysis of plant extracts should be presented in a clear and

structured manner for easy comparison.

Table 3: Quantification of (+)-Dihydrorobinetin in Plant Extracts

Sample ID Plant Species Plant Part
Extraction
Method

(+)-
Dihydrorobinet
in
Concentration
(mg/g of dry
extract) ± SD

Sample 1
Robinia

pseudoacacia
Heartwood

EtOH/H₂O

(50:50)
Insert Value

Sample 2
Robinia

pseudoacacia
Heartwood

Soxhlet

(Aqueous

Acetone)

Insert Value

Sample 3
Other Plant

Species
Specify Specify Insert Value
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Caption: Experimental workflow for the quantification of (+)-dihydrorobinetin.
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Caption: Inhibition of the RANKL signaling pathway by (+)-dihydrorobinetin.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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